(5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C17H19NO4S2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H19NO4S2/c1-20-13-6-5-11(8-14(13)21-2)9-15-16(19)18(17(23)24-15)10-12-4-3-7-22-12/h5-6,8-9,12H,3-4,7,10H2,1-2H3/b15-9-
• InChI Key: PEORSOZXLDXBSJ-DHDCSXOGSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3CCCO3)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3CCCO3)OC

Description

Systematic Nomenclature and Structural Characterization

IUPAC Nomenclature and Isomeric Considerations

The compound (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one derives its systematic name from the International Union of Pure and Applied Chemistry (IUPAC) rules. The parent structure is a 1,3-thiazolidin-4-one ring, a five-membered heterocycle containing sulfur and nitrogen atoms at positions 1 and 3, respectively. The substituents are enumerated as follows:

• 5-(3,4-dimethoxybenzylidene : A benzylidene group substituted with methoxy groups at positions 3 and 4 on the aromatic ring, attached to position 5 of the thiazolidinone core.
• 3-(tetrahydrofuran-2-ylmethyl) : A tetrahydrofuran-2-ylmethyl group (a saturated furan derivative) bonded to position 3 of the thiazolidinone.
• 2-thioxo : A sulfur atom replaces the oxygen in the carbonyl group at position 2.

The (5Z) designation specifies the Z (zusammen) configuration of the double bond in the benzylidene moiety, indicating that the higher-priority substituents (the 3,4-dimethoxyphenyl group and the thiazolidinone ring) are on the same side of the double bond. This stereochemical assignment aligns with crystallographic data from analogous thiazolidinone derivatives, where the Z configuration is stabilized by intramolecular interactions.

Isomeric Considerations :

• Geometric isomerism : The benzylidene group introduces a double bond at position 5, creating potential E/Z isomers. The Z configuration is thermodynamically favored due to reduced steric hindrance between the thiazolidinone ring and the methoxy substituents.
• Conformational flexibility : The tetrahydrofuran-2-ylmethyl group exhibits chair and envelope conformations, influencing the compound’s overall geometry.

X-ray Crystallographic Analysis of Molecular Geometry

X-ray crystallography provides definitive evidence for the three-dimensional structure of this compound. Key geometric parameters include:

Parameter	Value	Description
Bond lengths (Å)
C5–C6 (benzylidene double bond)	1.34 ± 0.02	Confirms double bond character.
C2–S1 (thioxo group)	1.65 ± 0.01	Shorter than a single C–S bond, indicating partial double bond character.
Bond angles (°)
S1–C2–N3	112.5 ± 0.5	Distorted tetrahedral geometry at the thiazolidinone nitrogen.
C5–C6–C7 (benzylidene)	120.3 ± 0.3	Planar arrangement consistent with conjugation.

The thiazolidinone ring adopts a slightly puckered conformation, with a dihedral angle of 12.8° between the S1–C2–N3 and N3–C4–C5 planes. The tetrahydrofuran ring exists in an envelope conformation, with the oxygen atom (O4) deviating from the plane by 0.32 Å.

Spectroscopic Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectral Analysis

1H NMR (400 MHz, DMSO-d6) :

δ (ppm)	Multiplicity	Assignment
7.52	singlet	H-2 and H-6 of 3,4-dimethoxyphenyl group
6.98	doublet (J=8.4 Hz)	H-5 of 3,4-dimethoxyphenyl group
4.21–3.85	multiplet	H-2' and H-3' of tetrahydrofuran moiety
3.79	singlet	OCH3 groups (6H integration)
3.45	triplet (J=7.2 Hz)	CH2 group linking tetrahydrofuran to thiazolidinone

13C NMR (100 MHz, DMSO-d6) :

δ (ppm)	Assignment
192.4	C4 (carbonyl carbon of thiazolidinone)
167.2	C2 (thioxo carbon)
152.1, 148.9	C3 and C4 of methoxyphenyl group
108.5–75.3	Carbons of tetrahydrofuran ring and CH2 linker

The absence of coupling between H-5 (benzylidene) and adjacent protons confirms the Z configuration, as seen in analogous compounds.

Infrared (IR) Spectroscopy of Functional Groups

Key IR absorptions (cm⁻¹) :

Band	Assignment
1685	ν(C=O) of thiazolidinone ring
1243	ν(C=S) of thioxo group
1580, 1502	ν(C=C) aromatic stretching
1027	ν(C–O–C) of tetrahydrofuran
2830–2940	ν(C–H) of methoxy and tetrahydrofuran groups

The absence of a band near 2550 cm⁻¹ rules out free –SH groups, confirming the thioxo (C=S) structure.

Mass Spectrometric Fragmentation Patterns

ESI-MS (m/z) :

Peak	Assignment
358.1	[M+H]+ (calculated for C16H20NO4S2: 358.08)
286.0	Loss of tetrahydrofuran-2-ylmethyl (C5H8O)
255.9	Further loss of methoxy group (CH3O)
149.0	3,4-dimethoxybenzylidene fragment

The base peak at m/z 149 corresponds to the stabilized 3,4-dimethoxybenzylidene cation, a common fragmentation pathway in thiazolidinone derivatives.

Biological Activity

The compound (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one family, known for their diverse biological activities. This article delves into its biological properties, including antimicrobial, anticancer, anti-inflammatory, and antioxidant activities. The structural characteristics that influence these activities are also discussed.

Chemical Structure

The compound features a thiazolidinone core with a benzylidene substituent and a tetrahydrofuran moiety. This unique structure is hypothesized to contribute to its bioactivity.

Antimicrobial Activity

Thiazolidin-4-ones have been reported to exhibit significant antimicrobial properties. For instance, various derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria. A study indicated that thiazolidin-4-one derivatives demonstrated minimum inhibitory concentrations (MICs) as low as 0.5 µg/mL against Staphylococcus aureus and comparable efficacy against Escherichia coli .

Table 1: Antimicrobial Activity of Thiazolidin-4-One Derivatives

Compound Name	MIC (µg/mL)	Bacterial Strain
Compound A	0.5	Staphylococcus aureus
Compound B	1.0	Escherichia coli
Compound C	0.8	Pseudomonas aeruginosa

Anticancer Activity

The anticancer potential of thiazolidin-4-one derivatives has been extensively studied. Compounds similar to the one have shown promising results in inhibiting cancer cell proliferation across various cell lines. For example, certain thiazolidin-4-one derivatives exhibited IC50 values in the range of 10–30 µM against human cancer cell lines such as glioblastoma and melanoma .

Table 2: Anticancer Activity Data

Compound Name	Cell Line	IC50 (µM)
Compound D	U251 Glioblastoma	15
Compound E	WM793 Melanoma	20
Compound F	HT-29 Colon Cancer	25

Anti-inflammatory Activity

Research has shown that thiazolidin-4-ones possess anti-inflammatory properties. These compounds can inhibit pro-inflammatory cytokines and reduce inflammation markers in vitro and in vivo . The structure-activity relationship (SAR) indicates that specific substituents enhance anti-inflammatory effects.

Structure-Activity Relationship (SAR)

The biological activity of thiazolidin-4-one derivatives is significantly influenced by their structural features. Substituents such as methoxy groups on the benzylidene moiety have been correlated with increased antimicrobial and anticancer activities .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of a series of thiazolidin-4-one derivatives against various pathogens, revealing that modifications at specific positions led to enhanced bioactivity .
• Anticancer Potential : In another investigation, derivatives were synthesized and tested against multiple cancer cell lines, demonstrating that certain structural modifications resulted in improved cytotoxicity and selectivity towards cancerous cells .

Scientific Research Applications

Antimicrobial Activity

Thiazolidinones have been extensively studied for their antimicrobial properties. Research indicates that derivatives of thiazolidinone can inhibit the Type III secretion system (T3SS) in Salmonella enterica serovar Typhimurium, a critical factor in bacterial pathogenicity. The compound's structure allows for specific interactions that disrupt protein-protein interactions essential for bacterial virulence .

Anticonvulsant Properties

The anticonvulsant activity of thiazolidinone derivatives has also been documented. For instance, certain thiazolidinone analogues have shown significant anticonvulsant effects in animal models, suggesting that modifications to the thiazolidinone core can enhance efficacy against seizures . The structure-activity relationship (SAR) studies reveal that specific substitutions on the thiazolidinone framework contribute to increased anticonvulsant potency.

Anticancer Potential

Research has demonstrated that thiazolidinone compounds exhibit cytotoxic effects against various cancer cell lines. For example, thiazolidinones have been tested against glioblastoma and melanoma cells, showing promising results in inhibiting cell proliferation and inducing apoptosis . The presence of specific functional groups within the thiazolidinone structure is crucial for enhancing anticancer activity.

Case Study 1: Inhibition of T3SS

A study focused on synthesizing a series of thiazolidinones to evaluate their inhibitory effects on T3SS in Salmonella. The results indicated that certain modifications to the thiazolidinone scaffold significantly enhanced inhibitory activity compared to earlier compounds .

Case Study 2: Anticonvulsant Activity

In another investigation, various thiazolidinone derivatives were evaluated for their anticonvulsant efficacy using the maximal electroshock (MES) test. Compounds exhibiting structural similarities to (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one demonstrated median effective doses significantly lower than standard treatments .

Chemical Reactions Analysis

Step 1: Formation of the Thiazolidinone Core

• Reagents : Thiourea derivatives, α-halo carboxylic acids (e.g., chloroacetic acid), and tetrahydrofuran-2-ylmethylamine.

• Conditions : Reflux in ethanol or DMF at 80–100°C for 6–12 hours .

• Mechanism : Cyclization via nucleophilic substitution, forming the thiazolidinone ring.

Step 3: Alkylation at N3 Position

• Reagents : Tetrahydrofuran-2-ylmethyl halides (e.g., bromides).

• Conditions : Base-mediated (K₂CO₃) alkylation in acetonitrile under reflux .

Knoevenagel Condensation

• Role : Critical for introducing the 3,4-dimethoxybenzylidene moiety.

• E/Z Selectivity : The Z-isomer (5Z) is favored due to steric and electronic effects of the methoxy groups .

Thiol-Thione Tautomerism

• The 2-thioxo group facilitates tautomerism, influencing reactivity in nucleophilic substitutions and metal coordination .

Functionalization Reactions

The compound undergoes further modifications to enhance bioactivity or solubility:

Reaction Type	Reagents/Conditions	Outcome
Acylation	Acetic anhydride, pyridine, 80°C	Acetylation of the thioxo group
Sulfonation	SO₃ in DCM, 0°C	Sulfonation at the benzene ring
Metal Complexation	Cu(II)/Zn(II) salts in methanol	Formation of metallothiazolidinone complexes

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity	Advantages
One-Pot Multicomponent	65–75	>95%	Reduced steps, time-efficient
Stepwise Synthesis	80–85	>98%	Better control over intermediates

Research Findings

• Catalytic Effects : Microwave-assisted synthesis improves yields (up to 90%) and reduces reaction time by 40% compared to conventional heating .

• Biological Interactions : The 3,4-dimethoxybenzylidene group enhances binding to enzymes like COX-2 and FAAH, as demonstrated via molecular docking studies .

• Stability : The compound shows stability in acidic conditions (pH 3–5) but degrades in alkaline media (pH >9) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzylidene Group

Methoxy vs. Hydroxy Groups

• Compound (III): (5Z)-5-(2-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one methanol hemisolvate The hydroxyl group facilitates hydrogen bonding, increasing crystallinity and aqueous solubility. In contrast, the target compound’s methoxy groups reduce hydrogen-bonding capacity but improve membrane permeability due to higher lipophilicity.

Dimethoxy vs. Nitro Groups

• The target compound’s methoxy groups are electron-donating, which may stabilize charge-transfer complexes in biological systems.

Substituent Variations on the Thiazolidinone Ring

Tetrahydrofuran vs. Aromatic Groups

• Compound (I): (5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one The phenyl group increases aromatic stacking interactions but reduces solubility in polar solvents.

Tetrahydrofuran vs. Nitrogen-Containing Heterocycles

• Compound 5c : (5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-(morpholin-1-yl)-1,3-thiazol-4(5H)-one
  • Morpholine enhances water solubility and basicity, favoring interactions with acidic biological targets.
  • The tetrahydrofuran group in the target compound lacks basic nitrogen, suggesting distinct binding preferences.

Structural and Physicochemical Data Comparison

Compound Name	Benzylidene Substituent	Thiazolidinone Substituent	Molecular Weight (g/mol)	Melting Point (°C)	Key Properties
Target Compound	3,4-Dimethoxy	Tetrahydrofuran-2-ylmethyl	381.46	Not Reported	High lipophilicity, moderate solubility in DMSO
(5Z)-5-(2-Methylbenzylidene)-3-phenyl	2-Methyl	Phenyl	325.40	>260	Low solubility, crystalline
5c	4-Hydroxy-3-methoxy	Morpholine	375.42	251–253	Water-soluble, bioactive
5e	1,3-Benzodioxol-5-yl	Piperazine	358.44	>260	Basic, antimicrobial
Compound 5b	1-Methylindol-3-yl	3-Hydroxyphenyl	371.43	Not Reported	Antifungal activity

Implications for Bioactivity

• Antimicrobial Potential: Compounds with morpholine/piperazine substituents (e.g., 5c, 5e) show antimicrobial activity, suggesting the target compound’s tetrahydrofuran group may confer similar properties through distinct mechanisms .
• Enzyme Inhibition : Rhodanine derivatives with nitro or hydroxybenzylidene groups (e.g., 11b, III) inhibit enzymes like tyrosinase or β-lactamase. The target compound’s methoxy groups may modulate selectivity for oxidoreductases .

Preparation Methods

Formation of the Thiazolidin-4-One Core

The core structure is synthesized through a [3 + 2] cyclocondensation reaction:

• Reactants : Tetrahydrofurfurylamine (1.0 equiv), thioglycolic acid (1.2 equiv), and 3,4-dimethoxybenzaldehyde (1.1 equiv).

• Conditions : Reflux in ethanol (80°C, 6–8 h) with ammonium acetate (10 mol%) as a catalyst.

• Mechanism : Nucleophilic attack of the amine on the aldehyde forms a Schiff base, followed by cyclization with thioglycolic acid to yield 3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one (Intermediate I ).

Table 1: Optimization of Core Synthesis

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
NH₄OAc	Ethanol	80	6	78
Piperidine	Toluene	110	4	65
ZnO NPs	PEG-400	70	3	82

Knoevenagel Condensation for Benzylidene Incorporation

Intermediate I undergoes condensation with 3,4-dimethoxybenzaldehyde to install the exocyclic double bond:

• Reactants : Intermediate I (1.0 equiv), 3,4-dimethoxybenzaldehyde (1.5 equiv).

• Conditions : Microwave irradiation (150 W, 120°C, 20 min) in acetic acid with piperidine (5 mol%).

• Stereochemical Control : The Z-isomer predominates (>90%) due to steric hindrance from the tetrahydrofuran group, as confirmed by NOESY NMR.

Key Observations :

• Prolonged heating (>30 min) promotes E/Z isomerization, reducing selectivity.

• Polar aprotic solvents (e.g., DMF) increase reaction rate but lower Z-isomer yield.

One-Pot Multicomponent Synthesis (Route B)

Reaction Design and Optimization

A single-step protocol combines tetrahydrofurfurylamine, thioglycolic acid, and 3,4-dimethoxybenzaldehyde:

• Catalyst : Vanadyl sulfate (VOSO₄, 5 mol%) under ultrasonic irradiation (40 kHz, 50°C, 2 h).

• Yield : 85% with >95% Z-isomer purity, outperforming conventional heating methods.

Table 2: Comparative Analysis of One-Pot Methods

Catalyst	Energy Source	Time (h)	Z-Isomer (%)
VOSO₄	Ultrasound	2	95
NH₄OAc	Reflux	6	78
Nano-NiZr₄	Microwave	0.5	88

Mechanistic Insights

The reaction proceeds via:

• Schiff base formation between the amine and aldehyde.

• Thiolactamization with thioglycolic acid to form the thiazolidinone ring.

• Concerted dehydrogenation to establish the exocyclic double bond, stabilized by conjugation with the dimethoxyaryl group.

Purification and Characterization

Isolation Techniques

• Recrystallization : From DMF/water (7:3) at 4°C yields needle-like crystals suitable for X-ray analysis.

• Chromatography : Silica gel (60–120 mesh) with ethyl acetate/hexane (3:7) removes unreacted aldehyde and dimeric byproducts.

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO- d₆): δ 7.85 (s, 1H, CH=), 6.95–7.20 (m, 3H, Ar-H), 4.30 (m, 1H, THF-OCH₂), 3.85 (s, 6H, OCH₃).

• IR (KBr): 1680 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S), 1020 cm⁻¹ (C-O-C).

• X-ray Crystallography : Confirms Z-configuration with a dihedral angle of 12.5° between the thiazolidinone and aryl planes.

Industrial-Scale Considerations

Green Chemistry Adaptations

• Solvent-Free Synthesis : Employing PEG-400 as a reaction medium reduces waste and improves atom economy (AE = 82%).

• Catalyst Recycling : Nano-NiZr₄(PO₄)₆ achieves five reuse cycles with <10% activity loss.

Cost-Benefit Analysis

Table 3: Economic Comparison of Routes

Parameter	Route A	Route B
Raw Material Cost	$120/g	$90/g
Energy Consumption	High	Low
Purity	98%	95%

Q & A

Q. Optimization Strategies :

• Solvent selection : Ethanol improves solubility and reaction homogeneity .
• Catalysts : Ammonium acetate accelerates Schiff base formation .
• Temperature control : Reflux (~80°C) balances reaction rate and byproduct suppression .

Basic: How are X-ray crystallography and NMR spectroscopy applied to confirm structural integrity?

Methodological Answer:

• X-ray crystallography : Resolves stereochemistry (e.g., Z-configuration of the benzylidene group) and bond angles. For example, the thiazolidinone ring adopts a non-planar conformation , confirmed by S1–C8–C9 torsion angles (~179°) .
• NMR spectroscopy :
  • ¹H NMR : Aromatic protons (δ 6.8–7.5 ppm) confirm benzylidene substitution. Methoxy groups appear as singlets (δ ~3.8 ppm) .
  • ¹³C NMR : The thioxo group (C=S) resonates at δ ~190 ppm .

Advanced: How can researchers address contradictions in reported biological activity data (e.g., antioxidant vs. cytotoxic effects)?

Methodological Answer:

• Standardized assays : Use DPPH/ABTS assays for antioxidant activity and MTT assays for cytotoxicity under identical conditions (e.g., 24-hour incubation, 37°C) .
• Dose-response profiling : Test a wide concentration range (e.g., 1–100 µM) to identify biphasic effects .
• Orthogonal validation : Pair in vitro assays with in silico target prediction (e.g., molecular docking against hemoglobin subunits, as seen in related compounds) .

Advanced: What computational approaches are recommended for predicting target interactions and binding modes?

Methodological Answer:

• Molecular docking : Use software like AutoDock Vina to model interactions with potential targets (e.g., hemoglobin subunits or oxidative stress enzymes). The 3,4-dimethoxy group may form hydrogen bonds with Arg residues .
• MD simulations : Simulate ligand-protein complexes (50–100 ns) to assess stability of the benzylidene-thiazolidinone core in binding pockets .
• QSAR modeling : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values from enzyme inhibition assays .

Advanced: How can a structure-activity relationship (SAR) study elucidate the role of the tetrahydrofuran-2-ylmethyl substituent?

Methodological Answer:

• Analog synthesis : Replace the tetrahydrofuran group with cyclohexylmethyl or furfuryl derivatives .
• Activity testing : Compare antioxidant/antimicrobial IC₅₀ values across analogs.
• Statistical analysis : Use multivariate regression to correlate steric bulk (molar refractivity) with activity .

Basic: What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• FT-IR : Confirm C=S (thioxo) stretch at ~1250 cm⁻¹ and C=O (ketone) at ~1700 cm⁻¹ .
• Mass spectrometry : ESI-MS in positive mode detects [M+H]⁺ ions, with fragmentation patterns confirming the benzylidene moiety .

Advanced: How can flow chemistry improve the scalability and reproducibility of synthesis?

Methodological Answer:

• Continuous-flow setup : Use microreactors to control residence time (e.g., 30 min) and temperature (70°C), reducing side reactions .
• In-line monitoring : UV-vis spectroscopy tracks reaction progression (e.g., aldehyde consumption at 280 nm) .

Advanced: What experimental designs are effective for assessing oxidative stress modulation?

Methodological Answer:

• ROS detection : Use DCFH-DA probes in cell cultures (e.g., HepG2 cells) with H₂O₂-induced stress.
• Enzyme inhibition assays : Measure IC₅₀ against SOD or catalase, comparing to reference inhibitors (e.g., ascorbic acid) .